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Compound of Interest

Compound Name: Samarium-144

Cat. No.: B1262722

Abstract: This document provides a comprehensive technical overview of the stable isotope
Samarium-144 (144Sm). It details the historical context of the element's discovery, the
nucleosynthetic origins of the isotope, and its distinct nuclear, physical, and chemical
properties. The guide summarizes key quantitative data in tabular format for clarity and
comparison. Furthermore, it outlines experimental applications, particularly its role as a
precursor for the production of medically relevant radionuclides. This whitepaper is intended for
researchers, scientists, and professionals in drug development who require a detailed
understanding of 144Sm and its potential applications in scientific research.

Introduction to Samarium and its Isotopes

Samarium (Sm) is a rare-earth element with atomic number 62, belonging to the lanthanide
series.[1] First isolated in 1879 by French chemist Paul-Emile Lecoq de Boisbaudran from the
mineral samarskite, its name is indirectly derived from a person, Russian mine official Colonel
Vassili Samarsky-Bykhovets.[2][3] Samarium is a moderately hard, silvery-white metal that
slowly oxidizes in air.[2][3][4]

Naturally occurring samarium is a composite of seven isotopes, five of which are stable (144Sm,
1495m, 150Sm, 152Sm, 1>4Sm) and two are extremely long-lived radioisotopes (4’Sm and 148Sm).
[2][5] Samarium-144 is a proton-rich, stable isotope and is of particular interest in nuclear
astrophysics and for its role as a target material in the production of other radionuclides.[6][7]

Discovery and Synthesis of Samarium-144
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Discovery of the Element Samarium

The discovery of samarium is rooted in the 19th-century efforts to separate and identify the
various rare-earth elements. In 1879, Paul-Emile Lecoq de Boisbaudran performed a fractional
precipitation of a didymium nitrate solution with ammonium hydroxide. He observed that the
precipitate formed in two distinct stages, leading him to conclude the presence of a new
element, which he named Samarium after the mineral samarskite from which the didymium
was extracted.[8]

Nucleosynthesis of Samarium-144

Samarium-144 is classified as a "p-nucleus,” meaning it is a proton-rich nuclide that cannot be
formed through the primary neutron-capture processes (s-process and r-process) that
synthesize most elements heavier than iron. The prevailing theory for the formation of p-nuclei
like 44Sm is the photodisintegration process, or p-process, which occurs in the high-energy,
photon-rich environment of a core-collapse supernova.[6] This process involves a series of
photon-induced nuclear reactions, primarily (y,n), (y,p), and (y,a), on pre-existing s- and r-
process seed nuclei.
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Caption: A simplified diagram of the p-process pathway for 144Sm formation.
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Isotope Separation

Commercially, samarium is extracted from minerals like monazite and bastnaesite.[2][8] The
separation of individual rare-earth elements is typically achieved through complex processes
like ion exchange and solvent extraction.[8] To obtain isotopically pure 144Sm, further
separation using techniques such as electromagnetic isotope separation (calutron) is required.
Samarium-144 is commercially available, typically in the form of Samarium(lIl) oxide
(144Sm203).[7][9]

Properties of Samarium-144
Nuclear and Physical Properties

Samarium-144 is a stable isotope with 62 protons and a "magic number" of 82 neutrons, which
contributes to its nuclear stability.[7][10] Its key nuclear and physical properties are summarized

below.
Property Value Reference(s)
Atomic Number (2) 62 [7]
Neutron Number (N) 82 [7]
Mass Number (A) 144 [7]
Natural Abundance 3.07% - 3.1% [41718111]
Atomic Mass 143.911999 Da [71[10][12]
Nuclear Spin 0+ [12][13]
Half-life Stable [51[71[12]
Binding Energy 1195740.942 + 3.285 keV [13]
Parent Nuclides 144Eu (EC), 1*8Gd (a) [10][13]
Isotopic Purity Available up to >95%

Chemical Properties
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The chemical properties of an isotope are virtually identical to those of the element. Samarium
typically exhibits a +3 oxidation state, forming pale yellow salts in solution.[3][4] It is one of the
few lanthanides that also has a relatively stable +2 oxidation state, with Sm2+ ions appearing
blood-red in aqueous solutions.[2][3]

Property Description Reference(s)
Electron Configuration [Xe] 4f° 6s2 [1]
Common Oxidation States +3, +2 [31[8]

o o Slowly oxidizes at room
Reactivity with Air o [2][4]
temperature; ignites at 150 °C.

Reacts slowly with cold water
Reactivity with Water and rapidly with hot water to [2][14]
form Sm(OH)s.

o ) ) Dissolves readily in dilute acids
Reactivity with Acids ] [2][3]
(except HF) to form Sm3* ions.

) Sm3* + 3e~ - Sm; E®=-2.30
Standard Electrode Potential

Experimental Methodologies and Applications
Production of Samarium-145

A primary application of 144Sm is its use as a stable target material for the production of the
radioisotope Samarium-145 (14>Sm).[7][9] **>Sm has potential uses in medical applications and
geological studies.[7][9] The production is typically achieved through a nuclear reaction in a
particle accelerator or nuclear reactor.

Experimental Protocol (General):
o Target Preparation: A high-purity 44Sm target, usually in the form of 144Sm20s3, is prepared.

e Irradiation: The target is bombarded with a beam of particles. A common reaction is the (n,y)
reaction, where the #4Sm nucleus captures a neutron to become 4>Sm. Alternatively,
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proton-induced reactions like (p,y) or deuteron-induced reactions could be used, depending
on the available facility and desired production purity.

Chemical Separation: After irradiation, the target material is dissolved. Standard
radiochemical separation techniques, such as ion exchange chromatography or solvent
extraction, are employed to isolate the 1#>Sm from the remaining *44Sm target material and
any other byproducts.

Quality Control: The final product is analyzed for radionuclidic purity, chemical purity, and
specific activity before use.

4 )

Workflow: 14>Sm Production from 144Sm

1. Prepare High-Purity
144S5m203 Target

2. Irradiate Target
(e.g., with neutrons)

3. Dissolve Target and
Perform Radiochemical Separation

4. Quality Control Analysis
(Purity, Activity)

Final Product:
145Sm Radiopharmaceutical Precursor
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Caption: A general experimental workflow for producing 14°Sm from a #4Sm target.

Computational Analysis of Nucleosynthesis

Understanding the astrophysical origins of 144Sm involves complex nuclear reaction network
calculations. Researchers use specialized software to model these processes.

Computational Protocol (Example using TALYS):

o Model Definition: A theoretical model, such as the Hauser-Feshbach statistical model, is
chosen to calculate reaction cross-sections.

e Input Parameters: Key nuclear physics inputs are defined, including nuclear level densities,
optical model potentials, and gamma-ray strength functions.[6]

» Software Implementation: The calculations are performed using a nuclear reaction code like
TALYS.

o Reaction Simulation: The software simulates photodisintegration reactions, such as
145Sm(y,n)#4Sm and #6Sm(y,2n)*4Sm, across a range of astrophysically relevant energies
and temperatures.[6]

» Data Analysis: The resulting reaction cross-sections and reaction rates are analyzed to
determine the most probable formation pathways for 144Sm in a stellar environment.

Relevance in Research and Drug Development

While the stable 144Sm isotope itself has no direct biological role or therapeutic application, its
importance to the medical and pharmaceutical fields is primarily as a precursor material.[8]

Role as a Precursor for Medical Radionuclides

As detailed, #4Sm is the starting material for producing 14>Sm (half-life: 340 days).[5][9] Long-
lived isotopes like 1#>Sm can be valuable in research for calibrating detectors and as tracers in
geological or environmental studies. While the radioisotope Samarium-153 (2>3Sm) is the active
component in the FDA-approved drug Quadramet® (Samarium (*>3Sm) lexidronam) for bone
pain palliation, the study and production of other samarium radioisotopes like 1#>Sm contribute
to the broader understanding and development of radiopharmaceuticals.[2]
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Broader Context: Samarium Catalysts in
Pharmaceuticals

Beyond isotopic applications, the element samarium is gaining traction in synthetic organic
chemistry, a cornerstone of drug development. Divalent samarium iodide (Smlz) is a crucial
single-electron transfer reductant used in the synthesis of complex pharmaceuticals.[15]
Recent research has focused on developing samarium-based catalysts that can be activated
by visible light, significantly reducing the amount of the rare-earth metal needed for reactions.
[15] This innovation makes key synthetic steps, such as pinacol coupling reactions common in
pharmaceutical production, more efficient and sustainable.[15] While not specific to 144Sm,
these advancements highlight the growing relevance of samarium chemistry to the
pharmaceutical industry.

Conclusion

Samarium-144 is a stable, naturally occurring isotope with a unique nucleosynthetic origin as a
p-nucleus. Its properties are well-characterized, and its primary technical application lies in its
use as a target material for the production of other radionuclides, notably 4>Sm, which has
potential research and medical applications. For professionals in drug development and related
scientific fields, 1#4Sm is an important enabling material in the broader landscape of
radiochemistry and catalysis, contributing to advancements in both diagnostic/therapeutic
agents and sustainable chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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